molecular formula C19H20N6O4 B3956493 N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide

N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide

Cat. No. B3956493
M. Wt: 396.4 g/mol
InChI Key: NIHZPGVMCFPXOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide, commonly known as NBD-PEA, is a fluorescent probe molecule that is used in scientific research. It is a small molecule that is used to label and detect proteins, lipids, and other biomolecules in living cells and tissues. The molecule has a unique structure that allows it to bind to specific targets, making it a valuable tool for studying cellular processes and functions.

Mechanism of Action

The mechanism of action of NBD-PEA is based on its ability to bind to specific targets in living cells and tissues. The molecule has a unique structure that allows it to interact with biomolecules in a specific way, making it a valuable tool for studying cellular processes and functions. When NBD-PEA binds to a target molecule, it emits a fluorescent signal that can be detected using a fluorescence microscope or other imaging techniques.
Biochemical and Physiological Effects:
NBD-PEA has no known biochemical or physiological effects on living cells and tissues. It is a non-toxic molecule that is widely used in scientific research. However, it is important to note that the use of any fluorescent probe molecule can potentially interfere with cellular processes and functions, and caution should be exercised when interpreting experimental results.

Advantages and Limitations for Lab Experiments

The advantages of using NBD-PEA in lab experiments include its high specificity and sensitivity for labeling and detecting biomolecules in living cells and tissues. The molecule is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, some limitations of NBD-PEA include its relatively short half-life and its potential for interfering with cellular processes and functions.

Future Directions

There are many potential future directions for the use of NBD-PEA in scientific research. One area of interest is the development of new methods for labeling and detecting specific biomolecules in living cells and tissues. Another area of interest is the use of NBD-PEA in combination with other fluorescent probe molecules to study complex cellular processes and functions. Additionally, new applications for NBD-PEA in drug discovery and development are also being explored.

Scientific Research Applications

NBD-PEA is widely used in scientific research as a fluorescent probe molecule. It is used to label and detect proteins, lipids, and other biomolecules in living cells and tissues. The molecule is particularly useful for studying cellular processes and functions, such as protein trafficking, lipid metabolism, and signal transduction. It can also be used to study the structure and function of membrane proteins and other biomolecules.

properties

IUPAC Name

N-[4-[(4-nitro-7-piperidin-1-yl-2,1,3-benzoxadiazol-5-yl)amino]phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N6O4/c1-12(26)20-13-5-7-14(8-6-13)21-15-11-16(24-9-3-2-4-10-24)17-18(23-29-22-17)19(15)25(27)28/h5-8,11,21H,2-4,9-10H2,1H3,(H,20,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIHZPGVMCFPXOG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)NC2=C(C3=NON=C3C(=C2)N4CCCCC4)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N6O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide
Reactant of Route 2
N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide
Reactant of Route 3
N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide
Reactant of Route 4
Reactant of Route 4
N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide
Reactant of Route 5
Reactant of Route 5
N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide
Reactant of Route 6
Reactant of Route 6
N-(4-{[4-nitro-7-(1-piperidinyl)-2,1,3-benzoxadiazol-5-yl]amino}phenyl)acetamide

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.